Cas no 1806759-38-5 (3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine)

3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features both difluoromethyl and fluoromethyl substituents, which can enhance metabolic stability and bioavailability in bioactive compounds. The presence of an amino group at the 3-position offers a reactive site for further functionalization, making it a versatile intermediate in synthetic chemistry. The fluorine substituents contribute to improved lipophilicity and electronic effects, which are valuable in drug design. This compound is particularly useful for developing fluorinated analogs of biologically active molecules, where selective fluorination can optimize potency and pharmacokinetic properties.
3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine structure
1806759-38-5 structure
Product Name:3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine
CAS No:1806759-38-5
MF:C7H7F3N2
MW:176.139091730118
CID:4846479
Update Time:2025-05-20

3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine
    • Inchi: 1S/C7H7F3N2/c8-1-4-2-12-3-5(11)6(4)7(9)10/h2-3,7H,1,11H2
    • InChI Key: PKIPKRDQGDQSNB-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN=CC=1CF)N)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.9

3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine Pricemore >>

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Additional information on 3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine

Comprehensive Overview of 3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine (CAS No. 1806759-38-5)

In the realm of pharmaceutical and agrochemical research, 3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine (CAS No. 1806759-38-5) has emerged as a compound of significant interest. This pyridine derivative, characterized by its unique difluoromethyl and fluoromethyl substituents, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity. The compound's amino group further expands its utility as a building block for synthesizing more complex molecules.

The growing demand for fluorinated compounds in modern chemistry has propelled 3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine into the spotlight. Fluorination is a key strategy in medicinal chemistry, as it often improves metabolic stability and binding affinity. This compound's dual fluorine-containing groups make it a valuable candidate for developing next-generation therapeutics, especially in areas like kinase inhibitors and CNS-targeted drugs. Recent studies have explored its role in addressing drug-resistant infections, a hot topic in post-pandemic research.

From a synthetic chemistry perspective, the CAS No. 1806759-38-5 represents an interesting challenge for selective fluorination techniques. Many researchers are investigating efficient pathways to produce this compound at scale while maintaining high purity. The pyridine core offers multiple sites for functionalization, making it a versatile intermediate for structure-activity relationship (SAR) studies. This aligns with current trends in fragment-based drug design, where modular building blocks are increasingly valuable.

Environmental considerations are also shaping research around this compound. The fluoromethyl groups present opportunities for developing greener fluorination methods, a pressing need in sustainable chemistry. Scientists are examining how 3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine can be incorporated into biodegradable materials, responding to the chemical industry's push toward eco-friendly alternatives. This dual focus on functionality and sustainability makes it particularly relevant in today's research landscape.

Analytical characterization of CAS No. 1806759-38-5 presents unique opportunities for advanced spectroscopic techniques. The presence of multiple fluorine atoms allows for detailed NMR studies, while the amino group enables various derivatization strategies for detection and quantification. These properties make it an excellent subject for method development in analytical chemistry, particularly in quality control applications for pharmaceutical intermediates.

The commercial potential of 3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine is reflected in patent literature, where it appears in claims for various heterocyclic compounds with biological activity. Its structural features are particularly valued in crop protection applications, addressing the agricultural sector's need for novel mode-of-action compounds. This aligns with growing concerns about food security and sustainable agriculture practices worldwide.

In material science, the electron-withdrawing nature of its substituents makes CAS No. 1806759-38-5 interesting for organic electronic applications. Researchers are investigating its potential in OLED materials and organic semiconductors, areas experiencing rapid growth due to demand for flexible electronics. The compound's ability to influence charge transport properties while maintaining stability makes it a candidate for next-gen electronic materials.

Safety assessments of 3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine follow standard protocols for research chemicals, with particular attention to its fluorinated components. Proper handling procedures emphasize laboratory safety measures common to amino-pyridine derivatives. These protocols are especially important given increasing regulatory focus on chemical safety in research environments.

The future research directions for this compound likely involve structure optimization for specific applications. Computational chemistry approaches, including molecular docking and QSAR modeling, are being employed to predict its interactions with biological targets. This reflects the broader trend of integrating AI-driven drug discovery with traditional synthetic chemistry.

Supply chain considerations for CAS No. 1806759-38-5 highlight the importance of reliable synthetic routes and quality assurance in specialty chemicals. As demand grows for custom fluorinated building blocks, manufacturers are developing scalable processes that meet the stringent requirements of pharmaceutical partners. This mirrors industry-wide efforts to strengthen chemical supply chain resilience.

In conclusion, 3-Amino-4-(difluoromethyl)-5-(fluoromethyl)pyridine represents a fascinating case study in modern chemical research. Its combination of fluorine chemistry, heterocyclic versatility, and potential across multiple applications makes it a compound worth watching. As research continues to uncover new properties and applications, this molecule may well become a cornerstone in several cutting-edge technologies of the future.

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